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Compound of Interest

Compound Name: Desmethyl formetanate

Cat. No.: B15191703 Get Quote

These application notes provide a detailed protocol for the synthesis of Desmethyl
formetanate, also known as N-(m-hydroxyphenyl)-N'-methylformamidine, for research

purposes. This document is intended for researchers, scientists, and professionals in the field

of drug development and medicinal chemistry.

Introduction
Desmethyl formetanate, a derivative of the pesticide formetanate, is a molecule of interest for

toxicological and pharmacological research. As a metabolite of formetanate, its synthesis is

crucial for studying the metabolic fate and biological activity of the parent compound.

Formetanate and its metabolites are known to be inhibitors of acetylcholinesterase, an enzyme

critical for nerve function.[1] The synthesis protocol outlined below describes a plausible route

to obtain Desmethyl formetanate from commercially available starting materials.

Chemical Synthesis Pathway
The synthesis of Desmethyl formetanate (N-(m-hydroxyphenyl)-N'-methylformamidine) can

be achieved via the reaction of 3-aminophenol with N-methylformamide dimethyl acetal. This

reaction proceeds through the formation of a reactive intermediate that readily reacts with the

primary amine of 3-aminophenol to yield the desired formamidine product.
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Caption: Reaction scheme for the synthesis of Desmethyl formetanate.

Experimental Protocol
Materials and Equipment:

3-Aminophenol (99%)

N-Methylformamide dimethyl acetal (95%)

Anhydrous toluene

Ethyl acetate

Hexane

Anhydrous magnesium sulfate

Round-bottom flask

Reflux condenser

Magnetic stirrer with heating mantle

Separatory funnel

Rotary evaporator

Thin-layer chromatography (TLC) plates (silica gel 60 F254)
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Column chromatography setup (silica gel)

Standard laboratory glassware

Procedure:

Reaction Setup: In a 250 mL round-bottom flask equipped with a magnetic stir bar and a

reflux condenser, dissolve 3-aminophenol (5.45 g, 50 mmol) in 100 mL of anhydrous toluene.

Addition of Reagent: To the stirred solution, add N-methylformamide dimethyl acetal (6.55 g,

55 mmol, 1.1 equivalents) dropwise at room temperature.

Reaction: Heat the reaction mixture to reflux (approximately 110 °C) and maintain for 4-6

hours. Monitor the progress of the reaction by TLC (eluent: ethyl acetate/hexane, 1:1). The

disappearance of the 3-aminophenol spot indicates the completion of the reaction.

Workup:

Cool the reaction mixture to room temperature.

Transfer the mixture to a separatory funnel and wash with brine (2 x 50 mL).

Separate the organic layer and dry it over anhydrous magnesium sulfate.

Filter the drying agent and concentrate the organic phase under reduced pressure using a

rotary evaporator to obtain the crude product.

Purification:

Purify the crude product by column chromatography on silica gel.

Elute the column with a gradient of ethyl acetate in hexane (e.g., starting from 20% ethyl

acetate and gradually increasing to 50%).

Collect the fractions containing the desired product, as identified by TLC.

Combine the pure fractions and evaporate the solvent to yield Desmethyl formetanate as

a solid or viscous oil.
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Characterization: Confirm the identity and purity of the synthesized Desmethyl formetanate
using analytical techniques such as ¹H NMR, ¹³C NMR, and mass spectrometry.

Quantitative Data Summary
Compoun
d

Molecular
Formula

Molar
Mass (
g/mol )

Moles
(mmol)

Equivalen
ts

Theoretic
al Yield
(g)

Expected
Yield (%)

3-

Aminophen

ol

C₆H₇NO 109.13 50 1.0 - -

N-

Methylform

amide

dimethyl

acetal

C₄H₁₁NO₂ 117.15 55 1.1 - -

Desmethyl

Formetanat

e

C₈H₁₀N₂O 150.18 - - 7.51 70-85
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Caption: Workflow for the synthesis and purification of Desmethyl formetanate.
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Safety Precautions
Handle all chemicals in a well-ventilated fume hood.

Wear appropriate personal protective equipment (PPE), including safety glasses, gloves, and

a lab coat.

3-Aminophenol is toxic and an irritant. Avoid inhalation, ingestion, and skin contact.

N-Methylformamide dimethyl acetal is flammable and an irritant. Keep away from heat and

open flames.

Toluene is a flammable and toxic solvent. Use with adequate ventilation.

Dispose of all chemical waste according to institutional and local regulations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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